1-Bromo-4-[(4-nitrobenzyl)oxy]benzene

• IUPAC Name: 1-[(4-bromophenoxy)methyl]-4-nitrobenzene
• InChI: InChI=1S/C13H10BrNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2
• InChI Key: DNUWJQWWGBYZDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C13H10BrNO3
• DSSTOX Substance ID: DTXSID60287577
• Molecular Weight: 308.13 g/mol
• CAS RN: 6943-02-8

Description

1-Bromo-4-[(4-nitrobenzyl)oxy]benzene is a chemical compound with the molecular formula C13H10BrNO3 and a molecular weight of 308.13. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene can be represented by the SMILES string [O-]N+=CC=C1COC(C=C2)=CC=C2Br)=O. The InChI representation is 1S/C13H10BrNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2.

Physical And Chemical Properties Analysis

1-Bromo-4-[(4-nitrobenzyl)oxy]benzene is a solid substance. It has a molecular weight of 308.13. The compound’s empirical formula is C13H10BrNO3.

Scientific Research Applications

Benzylating Agent in Organic Synthesis

Compounds such as p-nitrobenzyl bromide, which share structural similarities with 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, are used as benzylating agents for various functional groups and carbon nucleophiles in organic synthesis. They serve as intermediates in the preparation of other chemical compounds, demonstrating their utility in constructing complex molecular architectures (Wardrop & Landrie, 2003).

Analytical Chemistry Applications

Derivatives of 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, like 1-(4-nitrobenzyl)-4-(4-diethylaminophenylazo)pyridinium bromide, have been used in the spectrophotometric determination of anionic surfactants in river waters. These compounds form stable ion associates with anionic surfactants, which can be extracted and quantified, highlighting their role in environmental monitoring and analytical chemistry (Higuchi et al., 1980).

Material Science and Fluorescence Studies

In material science, compounds structurally related to 1-Bromo-4-[(4-nitrobenzyl)oxy]benzene, such as 1-Bromo-4-(2,2-diphenylvinyl)benzene, have been synthesized and their fluorescence properties studied. These studies are crucial for understanding the photoluminescence properties of new materials, which could have applications in optoelectronics and fluorescence-based sensors (Liang Zuo-qi, 2015).

Electrochemical Research

In electrochemistry, research on the one-electron cleavage of benzylic bromides, including compounds like 4-nitrobenzyl bromide, at palladium and palladized cathodes has been conducted. This research helps in understanding the generation and immobilization of benzyl radicals, which is significant for developing new electrochemical synthesis methods and surface functionalization techniques (Jouikov & Simonet, 2010).

Safety and Hazards

This compound is classified as an eye irritant (Eye Dam. 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Precautionary measures include avoiding eye contact and using protective equipment.